Cas no 202815-29-0 (6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-4-(3-methyl-2-buten-1-yl)-, (6aR,11aR)-)

• Product Name: 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-4-(3-methyl-2-buten-1-yl)-, (6aR,11aR)-
• CAS No: 202815-29-0
• MF: C₂₁H₂₂O₄
• MW: 338.396986484528
• CID: 284863
• PubChem ID: 131751274
• Update Time: 2024-03-01

6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-4-(3-methyl-2-buten-1-yl)-, (6aR,11aR)- Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-4-(3-methyl-2-buten-1-yl)-, (6aR,11aR)-
• 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-4-(3-methyl-2-butenyl)-, (6aR,11aR)- (9CI)
• 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-4-(3-methyl-2-butenyl)-, (6aR-cis)-
• Licoagrocarpin
• 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-4-(3-methyl-2-buten-1-yl)-, (6aR,11aR)-
• CHEBI:174544
• DTXSID801114339
• (6aR,11aR)-9-methoxy-4-(3-methylbut-2-enyl)-6a,11a-dihydro-6H-[1]benzouro[3,2-c]chromen-3-ol
• (6aR,11aR)-6a,11a-Dihydro-9-methoxy-4-(3-methyl-2-buten-1-yl)-6H-benzofuro[3,2-c][1]benzopyran-3-ol
• 202815-29-0
• CHEMBL2437361
• 3-Hydroxy-9-methoxy-4-prenylpterocarpan
• (-)-Licoagrocarpin

• Inchi： 1S/C21H22O4/c1-12(2)4-6-15-18(22)9-8-16-20(15)24-11-17-14-7-5-13(23-3)10-19(14)25-21(16)17/h4-5,7-10,17,21-22H,6,11H2,1-3H3/t17-,21-/m0/s1
• InChI Key： NYWUHXBEDBSRQB-UWJYYQICSA-N
• SMILES： C1OC2=C(C/C=C(/C)\C)C(O)=CC=C2[C@]2([H])OC3=CC(OC)=CC=C3[C@]12[H]

Computed Properties

• Exact Mass: 338.15180918g/mol
• Monoisotopic Mass: 338.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans